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Compound of Interest

Compound Name: Clomethiazole

Cat. No.: B1669219 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of clomethiazole, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Hazard Identification and Personal Protective Equipment
(PPE)
Before handling clomethiazole for disposal, it is crucial to be aware of its associated hazards.

Clomethiazole is classified as harmful if swallowed and may cause allergic skin reactions and

serious eye damage.[1] It is also recognized as very toxic to aquatic life with long-lasting

effects.[2]

Recommended Personal Protective Equipment (PPE): Always wear appropriate PPE when

handling clomethiazole, including during disposal procedures.

Eye/Face Protection: Safety goggles with side-shields or a face shield.[1][3]

Hand Protection: Protective gloves (e.g., nitrile rubber).[1][2]

Body Protection: Impervious clothing or a lab coat to prevent skin contact.[2][3]

Respiratory Protection: Use only in areas with adequate ventilation or with a suitable

respirator if dust or aerosols may be generated.[2][4]
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1]

Serious Eye Damage/Irritation Category 1 / 2
H318/H319: Causes serious

eye damage/irritation.[1][3]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[2]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[2]

Step-by-Step Disposal Procedures
Disposal of clomethiazole must be conducted in accordance with all prevailing country,

federal, state, and local regulations.[1][3] Never discharge clomethiazole into drains or the

environment.[2][4]

Procedure for Unused or Expired Clomethiazole:

Evaluate Disposal Options: The preferred method for disposing of unwanted

pharmaceuticals is through a licensed waste disposal company or a drug take-back program.

[3][5][6] Contact your institution's Environmental Health & Safety (EHS) office to determine

the designated procedure.

Containerization: Keep the chemical in its original, suitable, and closed container for disposal

where possible.[4] If repackaging is necessary, use a container that is compatible with the

chemical and properly sealed.

Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous

Waste" and includes the chemical name (Clomethiazole).

Storage: Store the waste container in a secure, cool, and well-ventilated area, away from

incompatible materials, pending pickup by a licensed waste disposal service.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-A0296/Chlormethiazole-hydrochloride-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC28546.html
https://www.echemi.com/sds/clomethiazole-pid_Seven42478.html
https://file.medchemexpress.com/batch_PDF/HY-A0296/Chlormethiazole-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0296/Chlormethiazole-hydrochloride-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/C3020_EU_6N.pdf
https://dcchemicals.com/msds/MSDS_DC28546.html
https://dcchemicals.com/msds/MSDS_DC28546.html
https://www.benchchem.com/product/b1669219?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-A0296/Chlormethiazole-hydrochloride-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/C3020_EU_6N.pdf
https://www.benchchem.com/product/b1669219?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC28546.html
https://www.echemi.com/sds/clomethiazole-pid_Seven42478.html
https://www.benchchem.com/product/b1669219?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/C3020_EU_6N.pdf
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.echemi.com/sds/clomethiazole-pid_Seven42478.html
https://www.benchchem.com/product/b1669219?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/C3020_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure for Household or Non-Laboratory Settings (if institutional procedures are

unavailable):

While laboratory waste requires professional disposal, if such programs are unavailable, the

FDA provides general guidance for drug disposal:

Do Not Flush: Do not flush clomethiazole down the toilet or drain, as it is harmful to aquatic

life.[2][7] Clomethiazole is not on the FDA's flush list.[8]

Mix with Undesirable Substance: Remove the drug from its original container without

crushing tablets or capsules. Mix it with an unappealing substance like dirt, cat litter, or used

coffee grounds.[5][6][9]

Seal and Dispose: Place the mixture into a sealed container, such as a plastic bag, and

dispose of it in the trash.[5][9]

De-identify Packaging: Scratch out all personal information on the prescription label of the

empty bottle before recycling or discarding it.[9]

Accidental Spill and Contamination Cleanup
In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1][2]

Absorption: For liquid spills, absorb the solution with a finely-powdered, liquid-binding

material such as diatomite or universal binders.[1][2] For solid spills, collect the material

without creating dust.[3]

Collection: Carefully collect the absorbed material and any contaminated soil or items into a

suitable, closed, and labeled container for disposal.[4]

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing

with alcohol.[1][2]
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Disposal: Dispose of all contaminated materials as hazardous chemical waste according to

institutional and local regulations.[1]

Environmental Impact Data
The environmental risk associated with clomethiazole is a primary driver for its stringent

disposal requirements. It is not readily biodegradable and is classified as very toxic to aquatic

organisms.[2][10]

Ecotoxicity Metric Value Organism Reference

EC50 39.1 mg/L
Daphnia magna

(Water Flea)
[10]

PEC/PNEC Ratio 4.9 x 10⁻⁴ - [10]

PEC: Predicted

Environmental

Concentration; PNEC:

Predicted No Effect

Concentration. A ratio

below 1 suggests

insignificant

environmental risk

from patient use, but

does not apply to

direct disposal.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

clomethiazole in a laboratory environment.
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Caption: Workflow for Clomethiazole Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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